Cas no 1038361-17-9 (ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate)

• Product Name: ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate
• CAS No: 1038361-17-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5230180
• Update Time: 2025-06-28

ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, α-(aminomethyl)-, ethyl ester
• ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate

• Inchi： 1S/C11H16N2O2/c1-2-15-11(14)10(7-12)6-9-4-3-5-13-8-9/h3-5,8,10H,2,6-7,12H2,1H3
• InChI Key： OIQSAORHRLTCCV-UHFFFAOYSA-N
• SMILES： C(CN)(C(=O)OCC)CC1=CN=CC=C1

Additional information on ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate

Comprehensive Overview of Ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate (CAS No. 1038361-17-9)

Ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate, with the CAS number 1038361-17-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a pyridine ring and an amino functional group, is widely utilized in the synthesis of bioactive molecules. Its unique structure makes it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential in small molecule therapeutics and peptide mimetics, aligning with the growing demand for precision medicine.

The compound’s molecular formula and structural properties contribute to its versatility in organic synthesis. Its ethyl ester moiety enhances solubility in organic solvents, facilitating reactions in heterocyclic chemistry. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, addressing trending topics like cancer immunotherapy and neurodegenerative diseases. As the pharmaceutical industry shifts toward fragment-based drug design, Ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate serves as a critical building block for optimizing drug-like properties.

From a synthetic perspective, this compound’s reactivity and stability under various conditions make it a preferred choice for multistep synthesis. Its pyridinylmethyl group enables selective functionalization, a feature highly sought after in medicinal chemistry. Laboratories often employ it in parallel synthesis workflows to accelerate the discovery of lead compounds. Additionally, its compatibility with green chemistry principles—such as reduced waste generation—resonates with the global push for sustainable pharmaceutical manufacturing.

The compound’s applications extend to bioconjugation and proteomics, where its amino group facilitates labeling and cross-linking strategies. This aligns with the rising interest in targeted drug delivery systems and diagnostic probes. Furthermore, its relevance in structure-activity relationship (SAR) studies underscores its importance in rational drug design. As AI-driven drug discovery gains traction, computational models frequently incorporate derivatives of Ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate to predict binding affinities and optimize scaffolds.

Quality control and analytical characterization of this compound involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a key concern for manufacturers supplying high-purity intermediates. The compound’s storage stability and handling protocols are also critical, especially for laboratories adhering to Good Laboratory Practices (GLP).

In summary, Ethyl 3-amino-2-[(pyridin-3-yl)methyl]propanoate (CAS No. 1038361-17-9) is a multifaceted compound bridging gaps between organic synthesis and pharmaceutical innovation. Its role in addressing contemporary challenges—from personalized medicine to sustainable chemistry—positions it as a cornerstone in modern research. As scientific inquiries evolve, this compound will likely remain pivotal in unlocking novel therapeutic avenues.